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Compound of Interest

Compound Name: cis-9-Octadecenal

Cat. No.: B1609423

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of
olealdehyde, also known as (Z)-9-Octadecenal. The information is presented to support
research, development, and application of this long-chain unsaturated aldehyde.

Core Physical and Chemical Properties

Olealdehyde is an organic compound with the chemical formula C1sH34O[1][2][3]. It is the
aldehyde derivative of oleic acid. At room temperature, it exists as a clear, colorless to pale
yellow liquid with a slightly oily texture and a characteristic aldehyde odor[1].

Table 1: Physical Properties of Olealdehyde
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Property Value Source
Molecular Formula CisH340 [1112][3]
Molecular Weight 266.46 g/mol [11[2][3]
Clear, colorless to pale yellow
Appearance o [1]
liquid
Melting Point 15.00 °C (288.00 K) [1]
137.00 °C (410.00 K)[1] /
Boiling Point 352.00 to 367.00 °C @ 760.00
mm Hg[4]
0.8279 g/cm3[1] / 0.8410
Density g/cm3[2] / 0.84800 to 0.85400

@ 25.00 °C[4]

Refractive Index

1.4558[2] / 1.45500 to 1.46100
@ 20.00 °C[4]

Insoluble in water; Soluble in

Solubility nonpolar organic solvents like
hexane and heptane.[1]
CAS Number 2423-10-1

[1](21[3]

Note on Boiling Point and Density: The significant variation in reported boiling points may be

due to decomposition at atmospheric pressure or measurements under different vacuum

conditions. Similarly, density can vary with temperature.

Experimental Protocols for Property Determination

The following sections detail the general experimental methodologies used to determine the

key physical properties of liquid aldehydes like olealdehyde.

The boiling point is the temperature at which the vapor pressure of a liquid equals the external

pressure[5][6].
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« Distillation Method (for >5 mL samples): This method is suitable for purifying the sample
while determining the boiling point[5][7]. The liquid is heated in a distillation apparatus, and
the temperature of the vapor that is in equilibrium with the boiling liquid is recorded as the
boiling point[5][7].

» Micro-scale Method (for <0.5 mL samples): A small amount of the liquid is placed in a tube
with an inverted capillary tube. The setup is heated, and the temperature at which a steady
stream of bubbles emerges from the capillary, and upon cooling, the liquid is drawn back into
the capillary, is recorded as the boiling point[5][8][9].

Micro-scale Method

Place ~0.2mL sample
in a small tube with » Heat the sample
inverted capillary

> Observe steady stream > Cool and record temperature
of bubbles from capillary when liquid enters capillary

Distillation Method

Vapor rises and - Record stable

Place >5mL sample -
>
condenses temperature of vapor

in distillation flask B Heat the flask >

Click to download full resolution via product page
Workflow for Boiling Point Determination Methods.

For substances that may be solid at or near room temperature, the melting point is a key
indicator of purity[10][11][12][13].

o Capillary Method: A small amount of the solid is packed into a capillary tube, which is then
heated in a melting point apparatus[10][11][12][13]. The temperature range from which the
substance begins to melt until it is completely liquid is recorded as the melting point
range[10][11].
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'
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Workflow for Melting Point Determination.
Density is the mass per unit volume of a substance[14][15][16].

o Pycnometer Method: A pycnometer, a flask with a specific calibrated volume, is weighed
empty, then filled with the liquid and weighed again[14][17]. The density is calculated from
the mass of the liquid and the known volume of the pycnometer[14][17].

o Hydrometer Method: A hydrometer is floated in the liquid. The density is read directly from
the calibrated scale on the hydrometer stem at the point where the liquid surface meets it[15]
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[17][18].

Hydrometer Method
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://m.youtube.com/watch?v=diGe-i5ZTtA
https://www.youtube.com/watch?v=0Ufv8qOJp9E
https://m.youtube.com/watch?v=dZaghHQ7_yk
https://www.calnesis.com/en/measurements/density-liquids/
https://weissman.baruch.cuny.edu/wp-content/uploads/sites/20/2020/09/1_density.pdf
https://www.uoanbar.edu.iq/eStoreImages/Bank/28765.pdf
https://www.mt.com/int/ar/home/applications/Application_Browse_Laboratory_Analytics/Density/density-measurement.html
https://www.truedyne.com/density-measurement-basics-part-1/?lang=en
https://www.benchchem.com/product/b1609423#physical-and-chemical-properties-of-olealdehyde
https://www.benchchem.com/product/b1609423#physical-and-chemical-properties-of-olealdehyde
https://www.benchchem.com/product/b1609423#physical-and-chemical-properties-of-olealdehyde
https://www.benchchem.com/product/b1609423#physical-and-chemical-properties-of-olealdehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1609423?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

